5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole

• IUPAC Name: 5-[6-[(2-chlorophenyl)methylsulfanyl]pyridazin-3-yl]-4-methyl-2-thiophen-2-yl-1,3-thiazole
• InChI: InChI=1S/C19H14ClN3S3/c1-12-18(26-19(21-12)16-7-4-10-24-16)15-8-9-17(23-22-15)25-11-13-5-2-3-6-14(13)20/h2-10H,11H2,1H3
• InChI Key: NWKFGIQRTACHDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CS2)C3=NN=C(C=C3)SCC4=CC=CC=C4Cl
• Molecular Formula: C19H14ClN3S3
• Molecular Weight: 416.0 g/mol

Description

5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole, also known as CBPT, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. CBPT is a thiazole-based compound that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer cell growth and proliferation. 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has been found to inhibit the activity of certain enzymes that are involved in DNA replication and repair, leading to the induction of cell death in cancer cells. 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has also been shown to inhibit the activity of certain signaling pathways that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth and proliferation. 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has also been found to inhibit the production of reactive oxygen species, which are known to play a role in the development of various diseases. In addition, 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has been shown to inhibit the activity of certain enzymes that are involved in the production of inflammatory mediators, leading to the inhibition of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole is its potent anticancer activity against a wide range of cancer cell lines. This makes it a potential candidate for the development of new anticancer agents. 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole also has antifungal and antibacterial properties, which could be useful in the development of new antimicrobial agents. However, one of the limitations of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole is its low solubility in water, which could make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the mechanism of action of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole to better understand its anticancer and antimicrobial properties. In addition, the development of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole-based drug delivery systems could enhance its solubility and bioavailability, making it more effective in vivo. The development of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole derivatives with improved potency and selectivity could also lead to the development of new anticancer and antimicrobial agents.
Conclusion:
In conclusion, 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole is a novel compound that has shown promising results in various scientific research applications. Its potent anticancer, antifungal, and antibacterial properties make it a potential candidate for the development of new anticancer and antimicrobial agents. However, further research is needed to fully understand the mechanism of action of 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole and to optimize its properties for in vivo applications.

Scientific Research Applications

5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has shown promising results in various scientific research applications. It has been found to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and prostate cancer cells. 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. In addition, 5-(6-((2-Chlorobenzyl)thio)pyridazin-3-yl)-4-methyl-2-(thiophen-2-yl)thiazole has been found to have anti-inflammatory and antioxidant effects, which could be useful in the treatment of various inflammatory and oxidative stress-related diseases.